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In the interconnected world of modern laboratories and industrial processes, seamless data
exchange is paramount. The OPC (Open Platform Communications) Unified Architecture (UA)
has established itself as a critical standard for secure and reliable data communication. For
developers and researchers working within the .NET ecosystem, a variety of open-source
libraries provide the tools to build robust OPC UA clients and servers. This guide offers an in-
depth technical exploration of the most prominent open-source .NET OPC UA libraries,
providing a comparative analysis, detailed experimental protocols for common tasks, and
architectural visualizations to facilitate a deeper understanding.

Core Libraries: A Comparative Overview

The open-source landscape for .NET OPC UA development is dominated by two key players:
the official reference implementation from the OPC Foundation and a notable community-
driven alternative.

e OPCFoundation.NetStandard: This is the official and most comprehensive open-source OPC
UA stack from the OPC Foundation.[1] It serves as the reference implementation of the OPC
UA specifications and is designed for cross-platform development, targeting .NET
Framework, .NET Core, and .NET Standard.[1] This library is dual-licensed, with the RCL
(Reciprocal Community License) available to OPC Foundation corporate members, allowing
for deployment without application code disclosure, and the GPL 2.0 license for others,
which requires code disclosure when the software is used.[2]
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e LibUA: A community-driven, open-source OPC UA client and server library for both .NET

Framework and .NET Core.[3] It is available under the Apache 2.0 license, which permits

free commercial use, modification, and distribution.[3] LibUA is recognized for its low

overhead and has been tested in industrial applications with a variety of commercial UA

servers and clients.[3]

Data Presentation: Library Feature Comparison

OPCFoundation.NetStanda

Feature ibUA
rd

Maintainer OPC Foundation nauful
Dual-licensed: RCL for OPC

License Foundation Members, GPL2.0  Apache 2.0[3]

for others[2]

Supported OPC Specifications

OPC Unified Architecture (UA)
[1]

OPC Unified Architecture (UA)
[3]

.NET Compatibility

.NET Framework, .NET Core,
.NET Standard[1]

.NET Framework, .NET
Core[3]

Key Features

- Client & Server capabilities-
PubSub support[4]- UA-TCP &
HTTPS transports[1]- Reverse
Connect[1]- Durable
Subscriptions[1]-
Comprehensive security
profiles (including ECC)[1]

- Client & Server capabilities-
Optimized memory buffers-
Support for historical data and
aggregation[3]- Extensible
server address space with
access control hooks[3]-
Multiple security profiles

supported[3]

Nuget Package

OPCFoundation.NetStandard.
Opc.Ua[4]

nauful-LibUA-core[3]

Performance Considerations

Direct, standardized performance benchmarks for open-source .NET OPC UA libraries are not

readily available. However, anecdotal evidence and feature descriptions provide some insight.
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o OPCFoundation.NetStandard: As the reference implementation, it includes performance
improvements such as faster binary encoding and decoding, which reduces memory usage
and latency.[1] Community discussions suggest that while it is highly capable, achieving high
performance for tasks like subscribing to updates every 20ms may require careful
implementation.[5] One analysis, while using a Java client, noted similar performance results
with the UA.NET stack, achieving a bulk read of 50 integer variables in approximately 3.3
milliseconds.[6]

o LibUA: This library is described as having low overhead for server instances and has been
tested with hundreds of clients performing simultaneous historical reads and real-time writes.
[3] It also features optimized memory buffers for encoding and decoding large structures,
suggesting a focus on performance.[3]

It is important to note that performance is highly dependent on the specific use case, network
conditions, and the performance of the OPC UA server itself. For maximum performance, it is
generally recommended to use bulk operations for reading and writing multiple variables at
once to reduce communication overhead, and to leverage subscriptions for an event-driven
approach rather than constant polling.[6] Disabling security features, if permissible within the
application's security context, can also increase performance.[6]

Experimental Protocols

The following sections provide detailed methodologies for key experiments using the
OPCFoundation.NetStandard library, which is well-documented with available samples from the
OPC Foundation.[7]

Protocol 1: Establishing a Secure OPC UA Client
Connection

Objective: To create a .NET console application that can securely connect to an OPC UA
server endpoint.

Methodology:

e Project Setup: Create a new .NET Core Console application and add the
OPCFoundation.NetStandard.Opc.Ua.Client NuGet package.
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Configuration: An ApplicationConfiguration object must be created to define the client's
properties. This includes setting the application name, type, and security configuration. The
security configuration involves specifying paths for the application's own certificate and the
trusted peer certificates.

Endpoint Discovery: Use the DiscoverEndpoints method of a DiscoveryClient instance to find
the available endpoints on the server. The server's discovery URL is required for this step.

Endpoint Selection: From the discovered endpoints, select one that matches the desired
security policy and message security mode.

Session Creation: Create a Session object using the configured application, the selected
endpoint, and an implementation of the IUserldentity interface for authentication (e.qg.,
Anonymousldentity or Userldentity for username/password).

Session Activation: Call the Open method on the session object to establish the connection
with the server. This involves a handshake where application certificates are exchanged and
validated.

Protocol 2: Browsing the Server Address Space

Objective: To programmatically navigate the node hierarchy of an OPC UA server to discover

available data variables and objects.

Methodology:

Prerequisites: An active Session object as established in Protocol 1.

Root Node: Begin the browse operation from a known starting node. The OPC UA
specification defines a root ObjectsFolder which serves as a common entry point.

Browse Request: Use the Browse method of the Session object. This method takes the
Nodeld of the starting node and allows for the specification of browse parameters, such as
the direction (forward, inverse, or both) and the reference types to include.

Recursive Traversal: The Browse method returns a collection of ReferenceDescription
objects. Each of these objects contains information about a target node, including its Nodeld
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and BrowseName. To traverse the address space, recursively call the Browse method for
each returned node of interest (e.g., nodes of the ObjectType).

Protocol 3: Creating a Subscription to Monitor Data
Changes

Objective: To receive real-time data updates from the server for a specific set of variables.
Methodology:
» Prerequisites: An active Session object.

e Subscription Creation: Instantiate a Subscription object with the desired publishing interval.
The publishing interval determines how often the server sends notifications to the client.

e Monitored Item Creation: For each server variable (node) to be monitored, create a
Monitoredltem object. The Monitoredltem requires the Nodeld of the variable and can be
configured with a sampling interval, which defines how often the server checks the item for
changes.

o Event Handling: Attach an event handler to the Notification event of the Monitoredltem. This
event handler will be triggered when a data change notification is received from the server.

e Adding Items to Subscription: Add the created Monitoredltem objects to the Subscription's
MonitoredItems collection.

e Adding Subscription to Session: Add the Subscription object to the Session's Subscriptions
collection to activate it.

Mandatory Visualizations
OPC UA Client-Server Communication Workflow
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Caption: Workflow for establishing a secure client-server session.

OPC UA Subscription Model

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b155737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Client

has

Session

manages

Subscription
(Publishing Interval)

contains contains receives

MonitoredItem 1 MonitoredItem 2
(Nodeld, Sampling Interval) (Nodeld, Sampling Interval)

monitors monitors

Server

sends

Click to download full resolution via product page

Caption: Logical relationship of entities in the OPC UA subscription model.

.NET OPC Library Selection Logic
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Caption: Decision tree for selecting an open-source .NET OPC UA library.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://github.com/OPCFoundation/UA-.NETStandard
https://github.com/OPCFoundation/UA-.NETStandard
https://opcfoundation.github.io/UA-.NETStandard/
https://opcfoundation.github.io/UA-.NETStandard/
https://github.com/nauful/LibUA
https://www.nuget.org/packages/OPCFoundation.NetStandard.Opc.Ua/
https://github.com/OPCFoundation/UA-.NETStandard/issues/455
https://github.com/OPCFoundation/UA-.NETStandard/issues/455
https://schneide.blog/2018/02/13/opc-ua-performance-and-bulk-reads/
https://github.com/OPCFoundation/UA-.NETStandard-Samples
https://www.benchchem.com/product/b155737#exploring-open-source-net-opc-libraries
https://www.benchchem.com/product/b155737#exploring-open-source-net-opc-libraries
https://www.benchchem.com/product/b155737#exploring-open-source-net-opc-libraries
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

